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Compound of Interest

Sodium Propane-1-sulfonate
Compound Name:
Hydrate

cat. No.: B1593182

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 304672-01-3

Introduction

Sodium Propane-1-sulfonate Hydrate is an organic sodium salt. This document provides a
comprehensive overview of its chemical and physical properties, available experimental
protocols for the synthesis of related compounds, and its applications, particularly within the
realms of chemical synthesis and materials science.

Chemical and Physical Properties

The quantitative data for Sodium Propane-1-sulfonate Hydrate (CAS: 304672-01-3) is
summarized in the table below. This information has been compiled from various chemical
suppliers and databases.[1][2][3][4][5][6][7]
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Property Value Source
Molecular Formula C3H7NaOs3S-H20 [2][5]
Molecular Weight 164.16 g/mol [21[3]1[41[5]
White to off-white crystalline
Appearance ] [1]
solid
Purity >98% or 99% [1112113114]
Melting Point 250 °C (decomposes) [2][3]1[4]

N Soluble in water (10% solution
Solubility ) [2][3][4]
is clear and colorless)

1-Propanesulfonic acid sodium
salt monohydrate, Sodium 1-

Synonyms [21[3]141[7]
propanesulfonate

monohydrate

Experimental Protocols

While specific experimental protocols for the direct synthesis of Sodium Propane-1-sulfonate
Hydrate are not readily available in the public domain, the synthesis of structurally related
sulfonates is well-documented in patent literature. The following protocols for the synthesis of
sodium 3-mercapto-propanesulfonate (MPS) and sodium polydithio-dipropy! sulfonate (SPS)
can be adapted by researchers.

Synthesis of Sodium 3-mercapto-propanesulfonate
(MPS)

This procedure is based on the reaction of sodium hydrosulfide with 1,3-propane sultone.[8][9]
Materials:
¢ Sodium methoxide

e Organic solvent (e.g., methanol)
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e Hydrogen sulfide gas

e 1,3-propane sultone (PS)

Procedure:

Dissolve sodium methoxide in an organic solvent.

« Introduce hydrogen sulfide gas into the solution while stirring under controlled temperature
conditions (10-40 °C) to produce high-purity sodium hydrosulfide.

e Add 1,3-propane sultone to the sodium hydrosulfide solution, maintaining the temperature
between 10-40 °C.

 After the initial reaction, the temperature is raised to 50-60 °C for approximately one hour.
e Cool the reaction mixture to 15-35 °C.

e The resulting solid, sodium 3-mercapto-propanesulfonate, is isolated by filtration.

Synthesis of Sodium Polydithio-dipropyl Sulfonate
(SPS) from MPS

This protocol describes the oxidative coupling of MPS to form SPS.[9][10][11][12]
Materials:

e Sodium 3-mercapto-propanesulfonate (MPS) solution

o Oxidizing agent (e.qg., tert-butyl hydroperoxide or hydrogen peroxide)

e Methanol

Procedure:

» To the MPS solution obtained from the previous synthesis, add the oxidizing agent.

e The reaction mixture is heated to 50-60 °C and maintained for 3-5 hours.
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Further, the temperature is increased to 70-80 °C for 1-3 hours.

After the reaction is complete, the solution is decolorized and dehydrated.

Methanol is added to precipitate the product.

The solid sodium polydithio-dipropyl sulfonate is collected by filtration and dried.

Visualization of Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of sodium alkane
sulfonates, based on the protocols described above.

Caption: Generalized workflow for the synthesis of sodium alkane sulfonates.

Applications in Research and Development

Sodium Propane-1-sulfonate and its derivatives are utilized in various scientific and industrial
applications:

Surfactant and Emulsifier: Due to its amphiphilic nature, it is used as a surfactant in
detergents and emulsifiers.[1]

e Biochemical Research: It can be employed as a stabilizing agent for proteins and enzymes.

[1]

o Electrodeposition: The related compound, 3-mercapto-1-propanesulfonic acid (MPSA), is a
key additive in copper electrodeposition for the fabrication of microelectronics. It acts as an
accelerator and brightener, influencing the morphology and structure of the deposited copper
films.

o Drug Development: While not a common active pharmaceutical ingredient itself, sulfonate
salts are important in drug development for forming stable and soluble salts of active
compounds.[13] The study of the solubility and stability of drugs can involve the use of such
compounds.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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